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Compound of Interest

Compound Name: Triethyl orthoacetate

Cat. No.: B044248

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the solubility
characteristics of triethyl orthoacetate in various organic solvents. This information is critical
for its application in organic synthesis, pharmaceutical development, and other laboratory
settings where it is used as a reagent and a water scavenger.

Core Physical and Chemical Properties

Triethyl orthoacetate, with the chemical formula CHsC(OC:zHs)3, is a colorless liquid with a
characteristic pungent odor.[1] It is recognized for its role in the Johnson-Claisen
rearrangement and for introducing the acetate group to alcohols.[2][3] Key physical properties
are summarized below.

Property Value

Molecular Formula CsH1803

Molecular Weight 162.23 g/mol

Density 0.885 g/mL at 25 °C[2]
Boiling Point 142 °C[1]

Refractive Index n20/D 1.396[2]

Flash Point 39 °C (102.2 °F)
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Solubility Data

Triethyl orthoacetate is widely reported to be soluble in a range of common organic solvents.
While precise quantitative solubility data (e.g., g/100 mL) is not extensively available in
published literature, its miscibility with several organic solvents has been noted. Miscibility
refers to the ability of two liquids to mix in all proportions, forming a homogeneous solution.

The following table summarizes the qualitative solubility and miscibility of triethyl orthoacetate
in various solvents.

Solvent IUPAC Name Solubility/Miscibility
Alcohol Ethanol Soluble / Miscible[4][5][6]
Ether Diethyl ether Soluble / Miscible[4][5][6]
Benzene Benzene Soluble[4][5][6]
Chloroform Trichloromethane Soluble[3]

Ethyl Acetate Ethyl acetate Soluble[3]

Slightly Soluble / Slightly
Miscible[7]

Water Water

Experimental Protocols

The determination of solubility or miscibility of a liquid like triethyl orthoacetate in an organic
solvent is a fundamental experimental procedure. Below is a generalized protocol for
determining the miscibility of two liquids.

Protocol: Determination of Liquid-Liquid Miscibility by
Visual Observation

Objective: To determine if triethyl orthoacetate is miscible in a given organic solvent at
ambient temperature.

Materials:
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Triethyl orthoacetate

Test solvent (e.g., ethanol, diethyl ether, etc.)

Graduated cylinders or pipettes

Test tubes or small flasks with stoppers

Vortex mixer or shaker

Procedure:

o Preparation: Ensure all glassware is clean and dry to prevent contamination. Perform the
experiment in a well-ventilated fume hood, as triethyl orthoacetate and many organic
solvents are volatile and flammable.

e Initial Mixture: In a clean, dry test tube, add a specific volume of the test solvent (e.g., 5 mL).
» Addition of Solute: To the solvent, add an equal volume (5 mL) of triethyl orthoacetate.

e Mixing: Stopper the test tube and securely invert it several times or use a vortex mixer for
30-60 seconds to ensure thorough mixing.

e Observation: Allow the mixture to stand undisturbed for a few minutes. Observe the mixture
against a well-lit background.

o Miscible: If the resulting mixture is a single, clear, homogeneous phase with no visible
interface, the two liquids are considered miscible.

o Immiscible: If two distinct layers form, the liquids are immiscible. Note the relative
positions of the layers to infer relative densities.

o Partially Miscible: If the mixture initially appears homogeneous but then separates into two
phases upon standing, or if one liquid dissolves to a limited extent, the liquids are partially
miscible.

» Varying Proportions (Optional): To confirm miscibility across all proportions, the experiment
can be repeated with different volume ratios of triethyl orthoacetate to the solvent (e.g., 1:9,
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1:4, 3:2, etc.).

o Documentation: Record the solvent used, the volumes, the temperature, and the
observations (miscible, immiscible, or partially miscible).

Visualization of Experimental Workflow

The following diagram illustrates the logical workflow for determining the miscibility of triethyl
orthoacetate with an organic solvent.
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Prepare Materials:
- Clean, dry glassware
- Triethyl Orthoacetate
- Test Solvent

Add known volume
of test solvent to test tube

Add known volume
of triethyl orthoacetate

Stopper and mix thoroughly
(e.g., vortex for 30-60s)

'

Allow to stand and observe

Homogeneous single phase?

Result: Immiscible or

RESIE WISl Partially Miscible

Click to download full resolution via product page

Workflow for Determining Liquid-Liquid Miscibility.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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